molecular formula C5H7F3O B13265308 3-(Trifluoromethyl)but-3-en-1-ol

3-(Trifluoromethyl)but-3-en-1-ol

Cat. No.: B13265308
M. Wt: 140.10 g/mol
InChI Key: PCRWFXSLOUNOGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Trifluoromethyl)but-3-en-1-ol is a fluorinated allylic alcohol characterized by a hydroxyl group at position 1 and a trifluoromethyl (-CF₃) substituent at position 3 of a but-3-en-1-ol backbone. The -CF₃ group imparts unique electronic and steric properties, enhancing polarity and influencing reactivity in synthetic applications. For example, 1-[3-(trifluoromethyl)phenyl]but-3-en-1-ol (CAS 114095-75-9) shares the -CF₃ and unsaturated backbone, exhibiting a molecular weight of 216.2 g/mol and storage as a liquid at 4°C .

Properties

Molecular Formula

C5H7F3O

Molecular Weight

140.10 g/mol

IUPAC Name

3-(trifluoromethyl)but-3-en-1-ol

InChI

InChI=1S/C5H7F3O/c1-4(2-3-9)5(6,7)8/h9H,1-3H2

InChI Key

PCRWFXSLOUNOGI-UHFFFAOYSA-N

Canonical SMILES

C=C(CCO)C(F)(F)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Trifluoromethyl)but-3-en-1-ol typically involves the introduction of a trifluoromethyl group into a butenol structure. One common method is the radical trifluoromethylation of carbon-centered radical intermediates. This process can be achieved using various reagents and catalysts, such as trifluoromethyl sulfonyl chloride (CF3SO2Cl) and photoredox catalysts .

Industrial Production Methods

Industrial production of 3-(Trifluoromethyl)but-3-en-1-ol may involve large-scale radical trifluoromethylation processes. These methods are optimized for high yield and selectivity, often utilizing continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

3-(Trifluoromethyl)but-3-en-1-ol can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

3-(Trifluoromethyl)but-3-en-1-ol has several applications in scientific research:

Mechanism of Action

The mechanism of action of 3-(Trifluoromethyl)but-3-en-1-ol involves its interaction with molecular targets through its trifluoromethyl group. This group can influence the compound’s reactivity, stability, and binding affinity to various biological targets. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of molecules, making it a valuable moiety in drug design .

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physico-Chemical Comparison

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents State (RT) Key Reactivity
3-(Trifluoromethyl)but-3-en-1-ol C₅H₇F₃O 140.1 (theoretical) -CF₃, -OH Liquid* Allylic oxidation, nucleophilic substitution
1-[3-(Trifluoromethyl)phenyl]but-3-en-1-ol C₁₁H₁₁F₃O 216.2 -CF₃, phenyl Liquid (4°C) Electrophilic aromatic substitution
3-Methyl-3-buten-1-ol C₅H₁₀O 86 -CH₃ Liquid Esterification, dehydration
Pyridalyl C₁₇H₁₂Cl₄F₃NO₃ 491.12 -CF₃, Cl, ether linkages Solid Hydrolytic resistance

Table 2: Hazard Profiles

Compound Hazard Statements (GHS) Precautions
1-[3-(Trifluoromethyl)phenyl]but-3-en-1-ol H302-H312-H315-H319-H332-H335 Use PPE; avoid inhalation
Pyridalyl Persistent organic pollutant Restricted use; environmental monitoring

Biological Activity

3-(Trifluoromethyl)but-3-en-1-ol is a fluorinated compound that has garnered attention in the fields of medicinal chemistry and materials science due to its unique structural properties and biological activities. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 3-(Trifluoromethyl)but-3-en-1-ol can be represented as follows:

CF3C(OH)=CC(H)=C\text{CF}_3-\text{C}(\text{OH})=\text{C}-\text{C}(\text{H})=\text{C}

This compound features a trifluoromethyl group, which significantly affects its reactivity and biological interactions.

The biological activity of 3-(Trifluoromethyl)but-3-en-1-ol is primarily attributed to its ability to interact with various biological targets. Research indicates that compounds with trifluoromethyl groups can influence enzyme activity, cellular signaling pathways, and metabolic processes.

  • Enzyme Inhibition : The trifluoromethyl group can enhance binding affinity to enzymes, potentially inhibiting their activity. This has implications for designing inhibitors for various diseases, including cancer.
  • Cell Cycle Regulation : Studies have shown that similar compounds can induce cell cycle arrest and apoptosis in cancer cells, suggesting that 3-(Trifluoromethyl)but-3-en-1-ol may exhibit similar properties.

Case Studies

Several studies have investigated the biological effects of related trifluoromethylated compounds:

  • Study on Anticancer Activity : A study published in Cancer Letters demonstrated that a related compound induced apoptosis in human cancer cell lines through mitochondrial pathways. The mechanism involved the activation of caspases and disruption of mitochondrial membrane potential .
  • Neuroprotective Effects : Research published in Neuroscience Letters highlighted the neuroprotective effects of trifluoromethylated compounds in models of neurodegeneration. The study suggested that these compounds could modulate oxidative stress and inflammation, which are critical factors in neurodegenerative diseases .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-(Trifluoromethyl)but-3-en-1-ol, it is useful to compare it with other fluorinated compounds:

Compound NameBiological ActivityMechanism
2-Amino-6-ethyl-5-(methoxymethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-oneCDK inhibitor; induces apoptosisBinds to ATP-binding site
Trifluoromethylated allyl alcoholsAnticancer; induces cell cycle arrestModulates signaling pathways
FluoroacetateNeurotoxic; affects metabolic pathwaysInhibits key metabolic enzymes

This table illustrates how different fluorinated compounds exhibit varying biological activities and mechanisms.

Research Findings

Recent research has focused on the synthesis and characterization of trifluoromethylated compounds, including 3-(Trifluoromethyl)but-3-en-1-ol. Notable findings include:

  • Synthesis Methods : Various synthetic routes have been developed to produce this compound efficiently, often utilizing Lewis acid catalysis to facilitate reactions involving propargylic alcohols .
  • Toxicological Studies : Investigations into the toxicity profiles of trifluoromethylated compounds have revealed potential risks associated with skin absorption and systemic toxicity, highlighting the need for careful evaluation in therapeutic applications .

Q & A

Q. What are the recommended synthetic routes for 3-(trifluoromethyl)but-3-en-1-ol, and how can reaction efficiency be optimized?

A two-step approach is commonly employed: (1) allylation of trifluoromethyl-substituted aldehydes using organometallic reagents (e.g., trifluoropropenyllithium) to form the enol intermediate, followed by (2) stereoselective reduction. Optimizing reaction conditions (e.g., temperature, solvent polarity, and catalyst loading) improves yield. For example, highlights the use of trifluoropropenyllithium in synthesizing structurally similar alcohols, achieving yields >70% under inert atmospheres . further supports cobalt-catalyzed photoredox allylation for analogous compounds, suggesting catalytic systems as a key variable for efficiency .

Q. How can NMR spectroscopy resolve structural ambiguities in 3-(trifluoromethyl)but-3-en-1-ol and its isomers?

1D 1H^1H- and 13C^{13}C-NMR can identify the trifluoromethyl group (δ120125ppm\delta \sim120-125 \, \text{ppm} for 19F^{19}F, split into quartets) and the hydroxyl proton (δ1.52.5ppm\delta \sim1.5-2.5 \, \text{ppm}, broad). 2D techniques (HSQC, HMBC) confirm connectivity: the hydroxyl-bearing carbon (δ6570ppm\delta \sim65-70 \, \text{ppm}) couples with the trifluoromethyl-substituted olefin (δ130135ppm\delta \sim130-135 \, \text{ppm}) . notes that isomer differentiation (e.g., 3-methyl-3-buten-1-ol) relies on chemical shift disparities in allylic protons .

Q. What stability considerations are critical for handling 3-(trifluoromethyl)but-3-en-1-ol in laboratory settings?

The compound is prone to oxidation and acid-catalyzed dehydration. Store under inert gas (N2_2/Ar) at ≤4°C, and avoid prolonged exposure to light. indicates that decomposition may release HF; thus, glassware should be passivated. Stability assays using GC/MS over 72 hours under varying pH (4–10) are recommended to assess degradation pathways .

Advanced Research Questions

Q. How can mechanistic studies elucidate the role of catalysts in stereoselective synthesis of 3-(trifluoromethyl)but-3-en-1-ol derivatives?

Kinetic isotope effect (KIE) studies and DFT calculations can map transition states. For cobalt-catalyzed allylation (), isotopic labeling (2H^2H/18O^{18}O) of the aldehyde substrate reveals hydride transfer as the rate-limiting step. In situ IR spectroscopy tracks intermediates, while Hammett plots correlate substituent effects with enantiomeric excess (ee) .

Q. What computational strategies predict the environmental fate of 3-(trifluoromethyl)but-3-en-1-ol given limited ecotoxicological data?

Use QSAR models (e.g., EPI Suite) to estimate biodegradation (BIOWIN) and bioaccumulation (log KowK_{ow}). notes a lack of experimental data, but analogues like 3-(trifluoromethoxy)benzyl alcohol show low soil mobility (predicted log Koc2.5K_{oc} \sim2.5). Comparative studies with fluorinated alcohols (e.g., hexafluoroisopropanol) can infer persistence in aquatic systems .

Q. How do surface interactions influence the reactivity of 3-(trifluoromethyl)but-3-en-1-ol in heterogeneous catalysis?

Advanced microspectroscopic techniques (e.g., ToF-SIMS, AFM-IR) characterize adsorption on metal oxides (e.g., TiO2_2). emphasizes indoor surface chemistry; similar methods apply to study hydrogen bonding between the hydroxyl group and silica surfaces, affecting catalytic turnover in flow reactors .

Q. What functionalization strategies enable diversification of 3-(trifluoromethyl)but-3-en-1-ol for medicinal chemistry applications?

Bromination at the allylic position (e.g., NBS/light) generates electrophilic intermediates for cross-coupling (Suzuki, Heck). demonstrates bromomethyl derivatives as precursors for arylations. Alternatively, Mitsunobu reactions introduce ethers or esters at the hydroxyl group, with yields >80% reported for trifluoromethylbenzyl analogues .

Methodological Resources

  • Synthesis Protocols : Organometallic allylation (), photoredox catalysis ().
  • Analytical Tools : 2D NMR (), GC/MS for stability assays ().
  • Computational Models : DFT for reaction mechanisms (), QSAR for ecotoxicity ().

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.